N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-2-ethoxyacetamide

• IUPAC Name: N-[(1-cyclopentyl-5-cyclopropylpyrazol-3-yl)methyl]-2-ethoxyacetamide
• InChI: InChI=1S/C16H25N3O2/c1-2-21-11-16(20)17-10-13-9-15(12-7-8-12)19(18-13)14-5-3-4-6-14/h9,12,14H,2-8,10-11H2,1H3,(H,17,20)
• InChI Key: ABWQQNNWXAJUCH-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC1=NN(C(=C1)C2CC2)C3CCCC3
• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol

Description

N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-2-ethoxyacetamide, also known as CPCCOEt, is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1). It was first synthesized in the late 1990s and has since been used extensively in scientific research to investigate the role of mGluR1 in various physiological and pathological processes.

Scientific Research Applications

NMDA Receptor Antagonists and Cognitive Effects

NMDA Receptor Involvement in Cognitive Processes : NMDA receptors are critical for synaptic plasticity, memory formation, and cognitive functions. Studies on NMDA receptor antagonists like ketamine have highlighted the receptor's role in inducing cognitive impairments and psychotic symptoms, akin to those observed in schizophrenia. For instance, subanesthetic doses of ketamine can exacerbate psychotic symptoms and cognitive impairments in schizophrenics, underscoring the NMDA receptor's involvement in the pathophysiology of schizophrenia (Malhotra et al., 1997).

Cognitive Impairments Induced by NMDA Receptor Antagonists : The administration of NMDA receptor antagonists has been shown to impair memory and cognitive functions in healthy volunteers. This effect is demonstrated through dose-dependent impairments in tasks requiring verbal and nonverbal memory, suggesting a direct role for NMDA receptors in explicit memory processes (Malhotra et al., 1996).

Potential Therapeutic Applications

Antidepressant Effects : Despite the cognitive impairments associated with NMDA receptor antagonists, compounds like ketamine exhibit rapid antidepressant effects in treatment-resistant depression. This paradoxical effect underscores the complex role of NMDA receptors in mood regulation and the potential for developing novel therapeutic agents targeting these receptors for mood disorders (Berman et al., 2000).

Neuroprotective Properties : Research into compounds with antioxidant properties, which may interact with NMDA receptors or their signaling pathways, highlights the potential for neuroprotection in conditions like cerebral infarction. Studies on free radical scavengers suggest a role in preserving neuronal markers post-infarction, indicating a broader therapeutic application for compounds affecting the glutamatergic system (Houkin et al., 1998).